(S)-tert-butyl 2-Methyl-4-oxopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-methyl-4-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key: ABBMDHUKQONVIE-ZETCQYMHSA-N
• Canonical SMILES: CC1CC(=O)CN1C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H]1CC(=O)CN1C(=O)OC(C)(C)C
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• CAS RN: 1374673-93-4

Description

“(S)-tert-butyl 2-Methyl-4-oxopyrrolidine-1-carboxylate” is a chemical compound with the molecular formula C10H17NO3. It is also known as “(S)-t-Boc-2-methylproline” and belongs to the pyrrolidine family. It is commonly used in the pharmaceutical and organic synthesis industries as a building block for the synthesis of various biologically active molecules.

Synthesis Analysis

The synthesis of “this compound” involves the use of n-butyllithium and diisopropylamine to form LDA, which is then reacted with 2-bromo-5-methoxy-3-methyl-pyrazine. The resulting mixture is then reacted with tert-butyl (2S)-2-methyl-4-oxopyrrolidine-1-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7H,5-6H2,1-4H3. This indicates that the compound has a pyrrolidine ring with a carbonyl group and a tert-butyl ester group attached to it.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 199.25. It is a powder at room temperature. Other physical and chemical properties such as melting point, boiling point, and solubility were not available in the search results.

Scientific Research Applications

Supramolecular Chemistry and Crystal Structure Analysis

One notable application is in the study of supramolecular chemistry, where substituted oxopyrrolidine analogues, related to (S)-tert-butyl 2-Methyl-4-oxopyrrolidine-1-carboxylate, have been synthesized and analyzed for their crystal structures. These studies have shed light on the diverse supramolecular arrangements influenced by weak intermolecular interactions such as CH⋯O/CH⋯π/H⋯H. Such insights are crucial for understanding how these compounds can form fascinating supramolecular assemblies through various weak interactions, despite lacking a hydrogen bond donor and acceptor system. This research has implications for designing novel materials and drug molecules with specific supramolecular structures (Samipillai et al., 2016).

Drug Discovery and Development

In drug discovery, this compound and its analogues have been utilized as intermediates in the synthesis of various biologically active compounds. For instance, its structural motifs are integral in developing macrocyclic Tyk2 inhibitors, demonstrating the compound's utility in synthesizing novel therapeutic agents. Such research underscores the importance of this compound derivatives in medicinal chemistry, particularly in creating potent and selective inhibitors for disease treatment (Sasaki et al., 2020).

Material Science and Engineering

Furthermore, the synthesis and crystal structure of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate, a derivative, have been characterized to explore its potential in material science. The detailed investigation of its crystallography can provide a foundation for designing new materials with desirable physical and chemical properties, such as enhanced stability and reactivity for specific applications (Naveen et al., 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.